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Compound of Interest

Compound Name: Diphenyl disulfide

Cat. No.: B046162

For Researchers, Scientists, and Drug Development Professionals

Diphenyl disulfide (DPDS), a common reagent in organic synthesis, presents a specific set of
safety and handling challenges that necessitate a thorough understanding for professionals in
research and drug development. This in-depth technical guide provides a comprehensive
overview of its properties, hazards, and the requisite precautions for its safe use, from
laboratory-scale experiments to larger-scale applications.

Core Safety and Physical Properties

A foundational aspect of safely handling any chemical is a clear understanding of its physical
and chemical properties, alongside its inherent hazards. The following tables summarize the
key quantitative data for diphenyl disulfide.

Table 1: Physical and Chemical Properties of Diphenyl Disulfide
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Property Value Reference
Molecular Formula C12H10S2 [1112]
Molecular Weight 218.34 g/mol [1][2]

Colorless to white crystalline
Appearance o [11[3]
solid with an unpleasant odor

Melting Point 58 - 63 °C (136 - 145 °F) [11[2]
Boiling Point 310 °C (590 °F) at 760 mmHg [1][4]
Flash Point > 93.3 °C (200 °F) [5]
Density 1.353 g/cm3 at 20 °C [1]

Insoluble in water; Soluble in

Solubility alcohol, ether, and carbon [1]
disulfide.
Vapor Pressure 0.00113 mmHg at 25°C

Table 2: Hazard ldentification and Classification
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Hazard Class Category Hazard Statement
. H302: Harmful if swallowed.[6]
Acute Toxicity, Oral Category 4 7]
) ] o H315: Causes skin irritation.[5]
Skin Corrosion/Irritation Category 2 7]
Serious Eye Damage/Eye H319: Causes serious eye
Category 2

Irritation

irritation.[3][5]

Specific Target Organ Toxicity

Category 3 (Respiratory

H335: May cause respiratory

(Single Exposure) system) irritation.[3][5][8]
- . H373: May cause damage to
Specific Target Organ Toxicity
Category 2 organs through prolonged or
(Repeated Exposure)
repeated exposure.[5][9]
Hazardous to the Aquatic H400: Very toxic to aquatic life.
. Category 1
Environment, Acute [6]
) H410: Very toxic to aquatic life
Hazardous to the Aquatic ) ]
Category 1 with long lasting effects.[5][6]

Environment, Chronic

[7]

Experimental Protocols for Safety Assessment

The hazard classifications presented above are derived from standardized experimental

protocols. Understanding these methodologies is crucial for interpreting safety data and, if

necessary, conducting further risk assessments.

Oral LD50 Test (OECD Test Guideline 423): This method is used to determine the acute oral
toxicity of a substance. In the case of diphenyl disulfide, the LD50 (the dose lethal to 50% of

the test population) in female rats was found to be between 300 and 2,000 mg/kg.[5] The

protocol involves administering the substance to a group of fasted animals in a single dose and

observing them for signs of toxicity and mortality over a set period.

Ames Test (OECD Test Guideline 471): This in vitro test is used to assess the mutagenic

potential of a chemical. For diphenyl disulfide, the Ames test using Escherichia
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coli/Salmonella typhimurium yielded a negative result, indicating it is not mutagenic in this
assay.[5] The test exposes bacterial strains with pre-existing mutations to the chemical and
measures the rate of reversion to the wild type.

Chromosome Aberration Test (OECD Test Guideline 473): This in vitro test evaluates the
potential of a substance to cause structural chromosomal abnormalities in cultured mammalian
cells. Diphenyl disulfide tested negative in a chromosome aberration test using Chinese
hamster lung cells.[5] The protocol involves treating cell cultures with the test substance and
then examining the chromosomes for aberrations.

Safe Handling and Storage

Adherence to proper handling and storage procedures is paramount to minimizing exposure
and ensuring a safe working environment.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense. The following diagram illustrates a
logical workflow for selecting the necessary protective gear when handling diphenyl disulfide.
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Handling Dipheny! Disulfide

Proceed with Handling

Accidental Spill of
Diphenyl Disulfide

Spill Response Complete
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Diphenyl Disulfide

Violent Reactions Possible Incompatible

Incompatible

Strong Oxidizing Agents Strong Bases Strong Reducing Agents
(e.g., Peroxides, Nitrates) (e.g., Sodium Hydroxide) (e.g., Hydrides)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b046162?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

